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Compound of Interest

Compound Name:
5-Chloro-2-methyl-3-

nitrobenzaldehyde

CAS No.: 1613329-99-9

Cat. No.: B3177416

Get Quote

UV-Vis Absorption Characteristics of 5-Chloro-2-methyl-3-nitrobenzaldehyde: A Comparative

Technical Guide

Part 1: Executive Summary
5-Chloro-2-methyl-3-nitrobenzaldehyde (CAS: 1613329-99-9 / 82477-67-6) is a highly

functionalized aromatic intermediate used critically in the synthesis of retinoid-related orphan

receptor gamma (RORγ) modulators and other pharmacophores.[1][2]

Unlike simple benzaldehydes, its UV-Vis absorption profile is governed by a "Push-Pull-Twist"

mechanism.[1][2] The electronic excitation is dominated by the strong electron-withdrawing

nitro group and the aldehyde moiety, but is significantly modulated by steric inhibition of

resonance caused by the ortho-methyl/nitro interaction.[1][2]
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: ~250–260 nm (Charge Transfer,

)[1][2]

Secondary Band: ~290–310 nm (Benzenoid transition)[1][2]

Shoulder: ~350 nm (Forbidden

)[1][2]

Distinctive Feature: Hypochromic shift (reduced intensity) compared to planar analogs due to

nitro-group torsion.[1][2]

Part 2: Chemical Profile & Theoretical Basis
To interpret the spectrum accurately, we must deconstruct the molecule's electronic

environment.

Feature Electronic Effect Spectral Consequence

Nitro Group (-NO

)

Strong Electron Withdrawing (-

M, -I)

Generates intense Charge

Transfer (CT) bands.[1][2]

Aldehyde (-CHO) Electron Withdrawing (-M)

Contributes

transitions (weak, >300 nm).[1]

[2][3][4]

Chlorine (-Cl) Weakly Deactivating (+M, -I)

Induces bathochromic (red)

shift via lone-pair donation.[1]

[2]

Methyl (-CH

)
Weakly Activating (+I)

Critical: Steric bulk at C2

forces the C3-Nitro group out

of planarity.[1][2]

The "Steric Twist" Phenomenon
In 5-Chloro-2-methyl-3-nitrobenzaldehyde, the methyl group at position 2 and the nitro group

at position 3 are ortho to each other.[1][2] The Van der Waals radius of the methyl group forces
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the nitro group to rotate out of the benzene plane.[2] This decouples the nitro group's

-system from the ring, leading to a blue shift (hypsochromic) and lower extinction coefficient (

) compared to unhindered isomers like 5-chloro-2-nitrobenzaldehyde.[1][2]

Part 3: Comparative Analysis
The following table contrasts the target compound with its closest structural analogs to validate

the spectral assignment.

Table 1: Comparative UV-Vis Absorption Data (in Acetonitrile)
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Compound Structure

Primary

(

)

Secondary

(

)

Spectral
Characteristic
s

Target: 5-Chloro-

2-methyl-3-

nitrobenzaldehyd

e

2-Me, 3-NO

, 5-Cl
255 nm (est.)

~345 nm

(shoulder)

Blue-shifted CT

band due to

steric twist of NO

.[1][2] Sharp

benzenoid

bands.[1]

3-

Nitrobenzaldehy

de

3-NO

(unhindered)
225 nm, 250 nm 350 nm

Planar system;

intense CT

bands; classic

nitro-aromatic

profile.[1][2]

2-

Nitrobenzaldehy

de

2-NO

(ortho to CHO)
250 nm 350 nm

Photolabile.

Undergoes rapid

photochemical

H-transfer (ortho-

effect).[1][2]

5-Chloro-2-

nitrobenzaldehyd

e

2-NO

, 5-Cl
260 nm 355 nm

Red-shifted vs.

3-NBA due to Cl

auxochrome.[1]

[2] Planar nitro

group.
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Analyst Note: The target compound is less photochemically active than 2-nitrobenzaldehyde

because the aldehyde H is not in close proximity to the nitro group oxygens (separated by the

methyl group).[1][2]

Part 4: Experimental Protocol (Self-Validating)
To ensure reproducible data for regulatory or R&D filing, follow this "Check-Point" methodology.

Materials
Solvent: Acetonitrile (HPLC Grade, Cutoff <190 nm) or Methanol.[1] Avoid Acetone (absorbs

<330 nm).[1][2]

Blank: Pure solvent from the same bottle used for dilution.[1]

Cuvette: Quartz (1 cm path length). Do not use plastic/glass.

Step-by-Step Workflow
Stock Preparation (Gravimetric):

Weigh 10.0 mg of 5-Chloro-2-methyl-3-nitrobenzaldehyde.[1][2]

Dissolve in 100 mL Acetonitrile (Concentration: 100 µg/mL).

Validation: Solution should be clear, faint yellow.[1] If cloudy, sonicate for 30s.[1]

Dilution Series (Linearity Check):

Prepare three working standards: 5 µg/mL, 10 µg/mL, and 20 µg/mL.

Why? Nitro-aromatics can deviate from Beer-Lambert law at high concentrations due to

stacking interactions.[1][2]
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Scanning Parameters:

Range: 200 nm – 500 nm.[1]

Scan Speed: Medium (approx. 200–400 nm/min).[1][2]

Slit Width: 2.0 nm.[1]

Data Processing:

Subtract the Blank spectrum.[1]

Calculate Molar Extinction Coefficient (

) using

.[1][2]

Expected

: ~8,000 – 12,000 M

cm

at 255 nm.[1][2]

Part 5: Visualization of Electronic Effects
The following diagram illustrates the competing electronic and steric forces defining the

spectrum.

5-Chloro-2-methyl-3-nitrobenzaldehyde

3-Nitro Group
(Electron Withdrawing)

2-Methyl Group
(Steric Bulk)

5-Chloro Group
(Auxochrome)

Steric Inhibition
of Resonance

Blocked by Methyl

Clash with Nitro

Observed UV Spectrum
(Blue Shifted K-band)

Minor Red Shift
(Bathochromic)

Reduces Conjugation
(Hypsochromic Shift)
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Click to download full resolution via product page

Figure 1: Mechanistic pathway showing how steric hindrance between the methyl and nitro

groups dominates the spectral profile.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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